2-Amino-6-methyl-4-phenyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 2-amino-6-methyl-4-phenyl-7,8-dihydro-5H-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C16H16N4/c1-20-8-7-14-13(10-20)15(11-5-3-2-4-6-11)12(9-17)16(18)19-14/h2-6H,7-8,10H2,1H3,(H2,18,19)
• InChI Key: TZKVMPCCMASBBJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)C(=C(C(=N2)N)C#N)C3=CC=CC=C3
• Molecular Formula: C16H16N4
• Molecular Weight: 264.32 g/mol

Description

Naphthyridines are an important class of heterocyclic compounds due to their diverse biological activities. They have emerged as significant in the field of medicinal chemistry, exhibiting a variety of applications such as anticancer, anti-human immunodeficiency virus (HIV), anti-microbial, analgesic, anti-inflammatory, and anti-oxidant activities.

Synthesis Analysis

The synthesis of naphthyridines has been a topic of considerable interest. Various strategies have been developed, including multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo[2,3-b]pyridin-2(3H)-one.

Molecular Structure Analysis

Naphthyridine is the fused-ring system resulting from the fusion of two pyridines through two adjacent carbon atoms, and thus can be considered the naphthalene analog of pyridine with one nitrogen atom in each ring.

Chemical Reactions Analysis

Naphthyridines exhibit reactivity with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes.

Scientific Research Applications

Anticancer Properties

1,6-naphthyridines exhibit promising anticancer activity. Recent synthetic developments have led to a wide range of functionalized 1,6-naphthyridines. These compounds have been studied for their effects on various cancer cell lines. .

Anti-HIV Activity

Certain N-arylated/chromone/acid-appended 1,6-naphthyridines demonstrate anti-HIV properties. .

Anti-Microbial Effects

1,6-naphthyridines also exhibit anti-microbial activity. Their specific functionalization can lead to potent antimicrobial agents. .

Analgesic Properties

While not as extensively studied as their anticancer effects, some 1,6-naphthyridines may possess analgesic properties. .

Anti-Inflammatory Activity

The anti-inflammatory potential of 1,6-naphthyridines is an emerging area of interest. .

Antioxidant Effects

1,6-naphthyridines have been explored for their antioxidant properties. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing various diseases. .

Mechanism of Action

Target of Action

Compounds similar to “2-Amino-6-methyl-4-phenyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile” often target specific enzymes or receptors in the body. For instance, indole derivatives, which share some structural similarities, have been found to bind with high affinity to multiple receptors .

Biochemical Pathways

Similar compounds have been shown to affect a variety of biological activities, including antiviral, anti-inflammatory, anticancer, and antioxidant activities .

Result of Action

The molecular and cellular effects of “2-Amino-6-methyl-4-phenyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile” would depend on its specific targets and mode of action. Similar compounds have been shown to have a range of effects, including antiviral, anti-inflammatory, and anticancer activities .

Future Directions

The future directions in the field of naphthyridines research include the development of more ecofriendly, safe, and atom-economical approaches for their synthesis. Additionally, further studies on their biological activities and potential applications in medicinal chemistry and materials science are expected.